Cas no 139444-94-3 (Pyrimidinetetracarbonitrile)

• Product Name: Pyrimidinetetracarbonitrile
• CAS No: 139444-94-3
• MF: C₈N₆
• MW: 180.125799179077
• CID: 1270220
• Update Time: 2024-08-03

Pyrimidinetetracarbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrimidinetetracarbonitrile
• 2,4,5,6-Pyrimidinetetracarbonitrile

• Inchi： 1S/C8N6/c9-1-5-6(2-10)13-8(4-12)14-7(5)3-11
• InChI Key： CVWZPQRFUSQQRV-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(C#N)=C(C#N)C(C#N)=N1

Computed Properties

• Exact Mass: 180.0186

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 560.5±60.0 °C(Predicted)
• PSA: 120.94
• pka: -14.72±0.39(Predicted)